N,2,2-trimethyl-N-[(5-methylfuran-2-yl)methyl]propanamide

• IUPAC Name: N,2,2-trimethyl-N-[(5-methylfuran-2-yl)methyl]propanamide
• InChI: InChI=1S/C12H19NO2/c1-9-6-7-10(15-9)8-13(5)11(14)12(2,3)4/h6-7H,8H2,1-5H3
• InChI Key: XUFXALNYACNEBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C)C(=O)C(C)(C)C
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol

Description

N,2,2-trimethyl-N-[(5-methylfuran-2-yl)methyl]propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as TMFMP, and it is synthesized using specific methods. TMFMP has unique biochemical and physiological effects, and its mechanism of action is still under investigation. In

Scientific Research Applications

TMFMP has been studied extensively for its potential applications in various fields. In the pharmaceutical industry, it has been explored as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. TMFMP has also been studied for its potential use as a ligand in metal-organic frameworks (MOFs) for gas storage and separation applications. Additionally, TMFMP has been studied for its use as a chiral auxiliary in asymmetric synthesis.

Mechanism of Action

The mechanism of action of TMFMP is still under investigation. However, it is believed that its unique structure allows it to interact with specific targets in the body, leading to its observed biochemical and physiological effects. It has been suggested that TMFMP may interact with specific enzymes or receptors in the body, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
TMFMP has been shown to have unique biochemical and physiological effects in various studies. In one study, it was found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. In another study, it was shown to have potential anticancer activity by inducing apoptosis in cancer cells. Additionally, TMFMP has been studied for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

TMFMP has several advantages for use in lab experiments. It is readily synthesized using specific methods, and its purity can be easily confirmed using analytical techniques. Additionally, TMFMP has unique biochemical and physiological effects that make it an attractive compound for use in various studies. However, there are also limitations to its use. TMFMP is a relatively new compound, and its mechanism of action is still not fully understood. Additionally, its potential side effects and toxicity have not been extensively studied.

Future Directions

There are several future directions for the study of TMFMP. One potential direction is to further investigate its mechanism of action and identify specific targets in the body that it interacts with. This could lead to the development of more targeted therapies for various diseases. Additionally, TMFMP could be further studied for its potential use as a ligand in MOFs for gas storage and separation applications. Finally, more studies are needed to fully understand the potential side effects and toxicity of TMFMP.

Synthesis Methods

TMFMP is synthesized using a specific method that involves the reaction of 5-methylfurfural with 2,2-dimethylpropanoic acid. The reaction is carried out in the presence of a catalyst, typically a Lewis acid such as aluminum chloride or boron trifluoride. The resulting product is a white crystalline solid that is purified using recrystallization techniques. The purity of TMFMP is critical for its use in scientific research.